![molecular formula C26H28N2O4S B2497592 4-(benzylsulfonyl)-N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)butanamide CAS No. 923413-39-2](/img/structure/B2497592.png)
4-(benzylsulfonyl)-N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)butanamide
Description
4-(benzylsulfonyl)-N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)butanamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the family of indole-based compounds, which have been shown to exhibit a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. In
Scientific Research Applications
Antioxidant Properties
The compound exhibits potent antioxidant effects. By effectively suppressing oxidation, it prevents material degradation and disintegration. Its ability to neutralize free radicals and reduce reactive oxygen species production makes it valuable for stabilizing various materials, including plastics, rubber, and polymers .
Antifungal Activity
Research has demonstrated that this compound possesses fungicidal activity. Specifically, it has been proven effective against the fungal pathogen Botrytis cinerea. The compound’s antifungal properties make it a promising candidate for agricultural applications, particularly in disease management .
Cytotoxicity Against Cancer Cells
In vitro studies using MCF-7 cells (a breast carcinoma cell line) revealed that the compound has cytotoxic activity. The identified IC50 value (concentration required to inhibit cell growth by 50%) was 5 μg/ml. Further investigation into its potential as a novel therapeutic agent in cancer research is warranted .
Medicinal Properties
The compound’s bioactive nature suggests potential medicinal applications. Its antifungal, antioxidant, and cytotoxic properties make it an intriguing candidate for drug development. Researchers are exploring its role in treating microbial illnesses and its effectiveness against cancer cells .
Structural Characterization
The compound’s structure has been characterized as C14H22O through 1H NMR analysis. This information is crucial for understanding its interactions and mechanisms of action .
Future Prospects
Continued investigation and exploration of this compound’s potential could lead to its application as a therapeutic agent in the future. Its multifaceted properties make it an exciting area of research .
properties
IUPAC Name |
4-benzylsulfonyl-N-(1-butyl-2-oxobenzo[cd]indol-6-yl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O4S/c1-2-3-16-28-23-15-14-22(20-11-7-12-21(25(20)23)26(28)30)27-24(29)13-8-17-33(31,32)18-19-9-5-4-6-10-19/h4-7,9-12,14-15H,2-3,8,13,16-18H2,1H3,(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZYVZNNNYYZTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=C3C(=C(C=C2)NC(=O)CCCS(=O)(=O)CC4=CC=CC=C4)C=CC=C3C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzylsulfonyl)-N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(Aminomethyl)-2-methylpyrazol-3-yl]methyl]-N-methylbutan-1-amine](/img/structure/B2497518.png)
![7-[(2-Fluorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione](/img/structure/B2497521.png)
![N-[1-(4-chlorophenyl)propan-2-yl]cyclopropanamine](/img/structure/B2497522.png)
![N-(3,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B2497524.png)
![1-[4-(2-Fluorophenyl)piperazino]-3-{[3-(trifluoromethyl)phenyl]sulfanyl}-2-propanol](/img/structure/B2497525.png)
![N-(3,5-dimethylphenyl)-2-[4-oxo-7-phenyl-3-(propan-2-yl)-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide](/img/structure/B2497526.png)
![N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,6-difluorobenzamide](/img/structure/B2497527.png)
